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For Researchers, Scientists, and Drug Development Professionals

Introduction: 2,3-Dichloro-1-propanol (2,3-DCP), a chlorinated alcohol, is a pivotal chemical

intermediate with a range of industrial applications. This technical guide provides an in-depth

overview of its primary uses, synthesis methodologies, and key chemical data, tailored for

professionals in research, development, and manufacturing. Its role as a precursor in the

synthesis of high-value compounds, particularly epichlorohydrin, underscores its industrial

significance.

Core Industrial Applications
The predominant industrial application of 2,3-dichloro-1-propanol lies in its role as a key

intermediate in the production of epichlorohydrin, a vital component in the manufacture of

epoxy resins, synthetic glycerol, and various other polymers.[1][2][3] Additionally, it finds utility

as a solvent for certain materials and as a building block in other chemical syntheses.

Precursor to Epichlorohydrin
The conversion of 2,3-dichloro-1-propanol to epichlorohydrin is achieved through a

dehydrochlorination reaction, typically in the presence of a base such as sodium hydroxide.[4]

[5][6] This reaction is a cornerstone of many industrial processes for producing epichlorohydrin,

a globally significant commodity chemical. The reaction kinetics have been studied, revealing

that the dehydrochlorination of 2,3-dichloro-1-propanol is less reactive than its isomer, 1,3-
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dichloro-2-propanol.[4][5] The reaction is first order with respect to the hydroxyl ion

concentration and second order with respect to the dichloropropanol concentration.[4][5]

Solvent Applications
2,3-Dichloro-1-propanol is utilized as a solvent for hard resins and nitrocellulose.[7][8] It also

serves as a cement for celluloid and a binder for watercolors.[7][8][9] Its physical properties,

including its liquid state at room temperature and its relatively high boiling point, contribute to

its suitability for these applications.

Other Chemical Syntheses
While the synthesis of epichlorohydrin is its primary use, 2,3-dichloro-1-propanol can also be

a precursor in the synthesis of other organic compounds. However, its direct application in the

pharmaceutical and agrochemical industries is less prominent than its isomer, 1,3-dichloro-2-

propanol.[10][11] The presence of two chlorine atoms and a hydroxyl group provides reactive

sites for various chemical transformations.

Synthesis of 2,3-Dichloro-1-propanol
Industrially, 2,3-dichloro-1-propanol is primarily synthesized via two main routes: the

chlorination of allyl alcohol and the hydrochlorination of glycerol.

From Allyl Alcohol
The chlorination of allyl alcohol in a highly concentrated aqueous solution of hydrochloric acid

is a common method for producing 2,3-dichloro-1-propanol.[12][13] This process can achieve

high yields, with some patented methods reporting yields of over 90%.[13][14] The reaction is

typically carried out at low temperatures.

From Glycerol
With the increasing availability of glycerol as a byproduct of biodiesel production, its conversion

to dichloropropanols has become an economically attractive route.[15][16][17] The process

involves the reaction of glycerol with a chlorinating agent, such as hydrogen chloride, often in

the presence of a catalyst like a carboxylic acid.[18][19][20] This method can produce a mixture

of dichloropropanol isomers.
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Quantitative Data
The following tables summarize key quantitative data for 2,3-dichloro-1-propanol.

Table 1: Physical and Chemical Properties of 2,3-Dichloro-1-propanol

Property Value Reference

CAS Number 616-23-9 [21][22]

Molecular Formula C₃H₆Cl₂O [21][23]

Molecular Weight 128.99 g/mol [21][23]

Appearance
Clear, colorless to slightly

yellow liquid
[9]

Density 1.360 g/mL at 20 °C [9]

Boiling Point 182 °C [9]

Melting Point -29.15 °C [9]

Flash Point 93 °C [9]

Solubility in Water 1-10 g/L [9]

Refractive Index 1.4835-1.4855 [9]

Table 2: Typical Reaction Conditions for the Synthesis of Dichloropropanol from Glycerol
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Parameter Value Reference

Reactant Glycerol, Hydrogen Chloride [19]

Catalyst Acetic Acid or Adipic Acid [19]

Molar Ratio (Glycerol:HCl) 1:4 (with adipic acid) [19]

Catalyst Loading 10% (adipic acid) [19]

Reaction Temperature 105 °C [19]

Reaction Time 10 hours [19]

Yield of Dichloropropanol 88.2% [19]

Table 3: Optimized Conditions for Epichlorohydrin Synthesis from Dichloropropanols

Parameter Value Reference

Reactants
Dichloropropanol (DCP),

Sodium Hydroxide (NaOH)
[4]

Molar Ratio (NaOH:DCP) 1.05:1 [4]

NaOH Concentration 20% (mass fraction) [4]

Reaction Temperature 50 °C [4]

Residence Time 15 seconds [4]

Experimental Protocols
Detailed experimental protocols are crucial for the replication and development of synthetic

processes. The following sections provide outlines for key laboratory-scale syntheses.

Synthesis of Dichloropropanol from Glycerol
Objective: To synthesize a mixture of dichloropropanols from glycerol and hydrogen chloride.

Materials:
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Glycerol (99.5%)

Acetic acid

Hydrogen chloride gas

Jacketed glass reactor with reflux condenser

Mechanical stirrer

Oil bath with thermostat

Pressure-regulating system for HCl gas

Procedure:

Charge the jacketed glass reactor with 3.29 moles of glycerol and 0.124 moles of acetic acid.

[24]

Heat the mixture to 105 °C using the oil bath.[24]

Introduce hydrogen chloride gas into the reactor over 5.5 hours, maintaining a pressure of

1.3 bar and a stirring speed of 500 rpm.[24]

Continuously remove and collect the water formed during the reaction.[24]

After the reaction is complete, cool the mixture and analyze the product composition using

gas chromatography.

Synthesis of Epichlorohydrin from Dichloropropanol
Objective: To synthesize epichlorohydrin via the dehydrochlorination of a dichloropropanol

mixture.

Materials:

Glycerol α,γ-dichlorohydrin (a mixture of 1,3- and 2,3-isomers)

Anhydrous ether
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Finely powdered sodium hydroxide

Three-necked flask equipped with a mechanical stirrer, reflux condenser, and a powder

addition funnel

Water bath

Procedure:

In the three-necked flask, prepare a solution of 1290 g (10 moles) of glycerol α,γ-

dichlorohydrin in 1 liter of anhydrous ether.[1]

Surround the flask with a cold-water bath to maintain a temperature of 25-30 °C.[1]

With continuous stirring, add 440 g (11 moles) of finely powdered sodium hydroxide in small

portions over approximately 20 minutes.[1]

After the addition is complete, replace the cold water with a water bath heated to 40-45 °C

and gently boil the mixture with stirring for four hours.[1]

After cooling, filter the reaction mixture to remove the sodium chloride and excess sodium

hydroxide.

Wash the solid residue with two 200 cc portions of dry ether.[1]

Combine the ether filtrates and distill from a water bath at 46-60 °C to remove the ether.[1]

Fractionally distill the residue to collect the pure epichlorohydrin fraction boiling at 115-117

°C.[1] The reported yield is 76-81% of the theoretical amount.[1]

Process Visualizations
The following diagrams illustrate the key synthesis pathways and logical relationships in the

industrial application of 2,3-dichloro-1-propanol.
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Synthesis of 2,3-Dichloro-1-propanol from Allyl Alcohol

Allyl Alcohol

Chlorination Reactor
(-30 to 20 °C)

Aqueous HCl (50-75 wt%) Chlorine (Cl2)

Homogeneous Reaction Mixture

HCl Recovery
(Heating)

Cooling (≤ 30 °C)

Phase Separation

2,3-Dichloro-1-propanol
(Lower Layer)

Aqueous HCl Recycle
(Upper Layer)

Click to download full resolution via product page

Fig. 1: Synthesis of 2,3-Dichloro-1-propanol from Allyl Alcohol.
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Synthesis of Dichloropropanol from Glycerol

Glycerol

Reactor
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(100-110 °C)

Hydrogen Chloride (gas) Carboxylic Acid Catalyst
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Byproducts
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Industrial Production of Epichlorohydrin

2,3-Dichloro-1-propanol

Dehydrochlorination Reactor
(Saponification)

Base (e.g., NaOH)

Reaction Mixture

Separation/Purification
(e.g., Distillation)

Epichlorohydrin Salt Brine (e.g., NaCl)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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